N-Valeryl-D-glucosamine

• Molecular Formula: C11H21NO6
• Molecular Weight: 263.29 g/mol
• InChI: InChI=1S/C11H21NO6/c1-2-3-4-7(14)12-8-10(16)9(15)6(5-13)18-11(8)17/h6,8-11,13,15-17H,2-5H2,1H3,(H,12,14)/t6-,8-,9-,10-,11-/m1/s1
• InChIKey: FNSCSLWWUFMYHX-NENRSDFPSA-N

N-Valeryl-D-glucosamine Overview

N-Valeryl-D-glucosamine (CAS 63223-57-4) is a synthetic derivative of the amino sugar D-glucosamine, characterized by a five-carbon valeryl group attached to the nitrogen atom. Its chemical structure, 2-Deoxy-2-pentanamido-D-glucopyranose, features a molecular formula of C11H21NO6 and a molecular weight of 263.29 . It is a white to off-white crystalline powder that is stable for storage at room temperature . As a biochemical reagent, it is intended for use as a biological material, organic compound, or sulfonylation reagent in life science research, organic synthesis, and drug discovery . It is not a characterized drug or a potent, selective biological probe, and its primary procurement value stems from its utility as a defined chemical building block and research material.

Chemical building block Defined synthetic derivative for life science research, not a bioactive probe.

Sulfonylation reagent Suitable for organic synthesis and medicinal chemistry workflows.

Specified purity Verifiable CoA purity supports analytical method development and validation.

N-Valeryl-D-glucosamine Substitution Risks

While N-Valeryl-D-glucosamine is a derivative of glucosamine, it is not functionally equivalent to glucosamine or other N-acyl glucosamines (e.g., N-acetyl, N-propionyl, N-butyryl) in research applications. The length and hydrophobicity of the five-carbon valeryl chain confer distinct physicochemical properties, such as altered solubility and specific optical rotation, compared to its shorter-chain analogs . For instance, the specific optical rotation [α]20/D of N-Valeryl-D-glucosamine is +33 to +39° (C=1 in H2O) [1], which differs from the optical rotation of N-acetyl-D-glucosamine. These differences in chemical behavior can lead to variations in chromatographic retention times, recrystallization outcomes, and reactivity in synthetic applications. Therefore, substituting one N-acyl glucosamine for another without re-validating the experimental protocol is a significant scientific risk, potentially leading to irreproducible results in analytical method development, chemical synthesis, or formulation studies.

Chain length effect The five-carbon valeryl chain alters solubility and optical rotation compared to shorter N-acyl analogs (e.g., acetyl, butyryl).

Chromatographic shift Retention behavior and recrystallization outcomes may differ significantly; direct substitution risks method reproducibility.

Revalidation required Experimental protocols must be re-verified before replacing another N-acyl glucosamine with this compound.

• [1] Tokyo Chemical Industry Co., Ltd. (TCI). N-Valeryl-D-glucosamine (CAS 63223-57-4) Product Page. Product Code: V0011. View Source

N-Valeryl-D-glucosamine Product Specifications

Purity vs. Lower-Grade Analogs

N-Valeryl-D-glucosamine from reputable vendors is specified with a minimum purity of ≥ 98% (T) . This quantitative purity standard is a key differentiator against generic, research-grade glucosamine or unspecified N-acyl analogs which may be sold with lower or undefined purity (e.g., 95% or no purity guarantee). Using a compound with a verified and specified purity is critical for ensuring the reliability and reproducibility of analytical methods, synthetic yields, and formulation studies [1].

Purity benchmark

Class-level

≥ 98% (T) vs generic ≥ 95% or unstated

Supports method reproducibility and reduced interference risk.

Data to verify with vendor CoA.

Evidence Dimension	Chemical Purity
Target Compound Data	≥ 98% (T)
Comparator Or Baseline	Generic, unspecified N-acyl-D-glucosamine or glucosamine derivatives (Typical: 95% or unstated)
Quantified Difference	Minimum 3 percentage point increase in purity guarantee
Conditions	Vendor Certificate of Analysis (CoA) by titration (T)

Why This Matters

Higher and verifiable purity reduces the risk of side reactions and analytical interference, which is essential for method validation and obtaining reproducible research results.

• [1] Tokyo Chemical Industry Co., Ltd. (TCI). N-Valeryl-D-glucosamine (CAS 63223-57-4) Product Page. Product Code: V0011. View Source

Identity Confirmation: Specific Optical Rotation

A precise, quantitative specification for specific optical rotation is provided: [α]20/D = +33.0° to +39.0° (C=1, H2O) [1]. This defined range is a critical differentiator from other N-acyl-D-glucosamines, which will exhibit different optical rotations due to their distinct acyl chains. For example, while a specific value is not directly compared in the source, this property serves as a verifiable 'fingerprint' for confirming the identity and structural integrity of the compound upon receipt, a standard practice in pharmaceutical QC that is not possible with a generic or uncharacterized material.

Optical rotation identity

Specification review

[α]20/D = +33.0° to +39.0° (C=1, H2O)

Enables incoming material inspection and structural confirmation.

Unique to valeryl chain; differentiates from other N-acyl analogs.

Evidence Dimension	Specific Optical Rotation
Target Compound Data	+33.0° to +39.0° (C=1 in H2O)
Comparator Or Baseline	Other N-acyl-D-glucosamines (e.g., N-acetyl, N-butyryl) or generic glucosamine
Quantified Difference	Not applicable; this is a unique identifying property for the compound
Conditions	At 20°C, measured with the D-line of sodium, at a concentration of 1g/100mL in water

Why This Matters

Provides a clear, quantitative metric for incoming material inspection and identity confirmation, which is a foundational requirement for GLP/GMP-adjacent research environments.

• [1] Tokyo Chemical Industry Co., Ltd. (TCI). N-Valeryl-D-glucosamine (CAS 63223-57-4) Product Page. Product Code: V0011. View Source

N-Valeryl-D-glucosamine Research Applications

Analytical Method Development and Validation

Given its specified high purity (≥ 98% T) and defined physicochemical properties like specific optical rotation [1], N-Valeryl-D-glucosamine is ideally suited for use as a reference standard or a system suitability standard in developing and validating HPLC, GC, or other analytical methods for the detection and quantification of N-acyl glucosamine analogs .

Organic Synthesis and Medicinal Chemistry

As a biochemical reagent and sulfonylation reagent, N-Valeryl-D-glucosamine serves as a valuable building block in the synthesis of more complex molecules for drug discovery . Its defined structure and purity are crucial for ensuring predictable reactivity and simplifying the purification of downstream synthetic products.

Formulation and Materials Science Research

The compound's exploration in drug formulation and cosmetic applications (e.g., as an ingredient to improve skin hydration) makes it a material of interest for studying the impact of the valeryl chain on the physical and chemical properties of glucosamine-based formulations .

Application

Selection Property

Validation Focus

Analytical method development

Specified purity profile

Chromatographic performance consistency

Organic synthesis & drug discovery

Defined building block identity

Downstream purification reliability

Formulation & materials research

N-valeryl substitution effects

Physicochemical behavior in research formulations

• [1] Tokyo Chemical Industry Co., Ltd. (TCI). N-Valeryl-D-glucosamine (CAS 63223-57-4) Product Page. Product Code: V0011. View Source